Cas no 24860-40-0 (6-Isopropoxy-1,3,5-triazine-2,4-diamine)

• Product Name: 6-Isopropoxy-1,3,5-triazine-2,4-diamine
• CAS No: 24860-40-0
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• MDL: MFCD00191339
• CID: 260677
• PubChem ID: 87568663
• Update Time: 2025-05-20

6-Isopropoxy-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(1-methylethoxy)-
• 2,4-Diamino-6-isopropoxy-1,3,5-triazine
• 6-propan-2-yloxy-1,3,5-triazine-2,4-diamine
• 2-Isopropoxy-<1,3,5>triazin-4,6-diamin
• 2-Isopropoxy-4,6-diamino-s-triazin
• 4,6-Diamino-2-isopropoxy-s-triazine
• s-Triazine,4,6-diamino-2-isopropoxy
• 6-Isopropoxy-1,3,5-triazine-2,4-diamine
• s-Triazine, 4,6-diamino-2-isopropoxy-
• 1,3,5-Triazine-2,4-diamine, 6-(1-methylethoxy)-
• 6-Isopropoxy-s-triazine-2,4-diamine
• D2225
• 1,3,5-Triazine-2,4-
• CS-0328233
• 6-propan-2-yloxy-1, 3, 5-triazine-2, 4-diamine
• T70642
• 24860-40-0
• DTXSID40179567
• AI3-60402
• SCHEMBL139950
• FT-0692887
• AKOS015855029
• SB73457
• BRN 0150110
• MFCD00191339
• ATCQNYLEZRQALQ-UHFFFAOYSA-N

• MDL： MFCD00191339
• Inchi： 1S/C6H11N5O/c1-3(2)12-6-10-4(7)9-5(8)11-6/h3H,1-2H3,(H4,7,8,9,10,11)
• InChI Key： ATCQNYLEZRQALQ-UHFFFAOYSA-N
• SMILES： O(C1N=C(N)N=C(N)N=1)C(C)C
• BRN： 0150110

Computed Properties

• Exact Mass: 169.09600
• Monoisotopic Mass: 169.09636
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4
• Topological Polar Surface Area: 99.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.29
• Melting Point: 170.0 to 173.0 deg-C
• Boiling Point: 401.1°Cat760mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.601
• PSA: 99.94000
• LogP: 0.98560
• Solubility: Not determined

6-Isopropoxy-1,3,5-triazine-2,4-diamine Security Information

• RTECS：XY6880000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 6-Isopropoxy-1,3,5-triazine-2,4-diamine

6-Isopropoxy-1,3,5-triazine-2,4-diamine (CAS 24860-40-0): A Versatile Chemical Intermediate for Modern Applications

6-Isopropoxy-1,3,5-triazine-2,4-diamine (CAS 24860-40-0) is a specialized triazine derivative that has gained significant attention in industrial and research applications. This compound, characterized by its unique isopropoxy functional group, serves as a crucial building block in the synthesis of various advanced materials. With the growing demand for high-performance chemicals in sectors like pharmaceuticals, agrochemicals, and material science, 6-Isopropoxy-1,3,5-triazine-2,4-diamine has emerged as a compound of interest for researchers and manufacturers alike.

The molecular structure of 6-Isopropoxy-1,3,5-triazine-2,4-diamine features a triazine core with two amino groups and one isopropoxy substituent. This configuration provides excellent reactivity for further chemical modifications, making it valuable for custom synthesis applications. Recent studies highlight its potential in developing novel polymeric materials with enhanced thermal stability, a property highly sought after in the electronics and aerospace industries. The compound's balanced hydrophilicity and lipophilicity also make it suitable for formulation in various delivery systems.

In pharmaceutical research, 6-Isopropoxy-1,3,5-triazine-2,4-diamine serves as a key intermediate for developing targeted drug molecules. Its structural features allow for the creation of compounds with improved bioavailability and reduced side effects. The triazine scaffold is particularly valuable in designing enzyme inhibitors and receptor modulators, addressing current healthcare challenges such as antibiotic resistance and chronic disease management. These applications align with the growing focus on precision medicine and personalized therapeutics in modern healthcare systems.

The agrochemical industry has shown increasing interest in 6-Isopropoxy-1,3,5-triazine-2,4-diamine derivatives for developing next-generation crop protection agents. As global agriculture faces pressure to increase yields while reducing environmental impact, compounds based on this triazine structure offer potential solutions. They can be engineered to create selective herbicides and plant growth regulators with lower toxicity profiles, supporting the transition to sustainable farming practices. This application is particularly relevant given current discussions about food security and climate-resilient agriculture.

Material science applications of 6-Isopropoxy-1,3,5-triazine-2,4-diamine are expanding rapidly, particularly in the development of advanced polymers and coating materials. The compound's ability to participate in cross-linking reactions makes it valuable for creating materials with enhanced durability and chemical resistance. Researchers are exploring its use in high-temperature adhesives, flame-retardant materials, and electronic encapsulants - all critical components in today's technology-driven world. These innovations support the growing demand for smart materials in electronics, automotive, and construction industries.

From a synthetic chemistry perspective, 6-Isopropoxy-1,3,5-triazine-2,4-diamine offers several advantages. The isopropoxy group provides steric and electronic effects that can influence reaction pathways, allowing chemists to control selectivity in multi-step syntheses. This characteristic is particularly valuable in asymmetric synthesis and the preparation of chiral compounds, areas that are receiving increased attention in pharmaceutical development. The compound's stability under various conditions also makes it suitable for green chemistry applications, aligning with the industry's shift toward sustainable chemical processes.

Quality control and analytical characterization of 6-Isopropoxy-1,3,5-triazine-2,4-diamine typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Standard specifications often include parameters like minimum purity levels, residual solvent content, and heavy metal limits, reflecting the compound's use in sensitive applications. Proper storage conditions, typically in cool, dry environments away from strong oxidizers, help maintain the material's stability over time.

The market for 6-Isopropoxy-1,3,5-triazine-2,4-diamine has shown steady growth, driven by increasing demand from specialty chemical manufacturers and research institutions. Suppliers typically offer the compound in various quantities, from gram-scale for laboratory use to kilogram quantities for industrial applications. Current research trends suggest expanding applications in bioconjugation chemistry and nanomaterial functionalization, areas that are at the forefront of modern chemical innovation. These developments position 6-Isopropoxy-1,3,5-triazine-2,4-diamine as a compound with significant future potential across multiple high-tech industries.

Environmental and safety considerations for 6-Isopropoxy-1,3,5-triazine-2,4-diamine follow standard chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling. Disposal should follow local regulations for chemical waste management, with particular attention to preventing environmental contamination. These precautions reflect the chemical industry's increasing emphasis on responsible substance management and worker safety standards.

Future research directions for 6-Isopropoxy-1,3,5-triazine-2,4-diamine include exploring its potential in biomedical imaging agents and drug delivery systems. The compound's structural features make it amenable to modification with various targeting moieties, opening possibilities for theranostic applications. Additionally, its use in creating metal-organic frameworks (MOFs) and other porous materials is being investigated for applications in gas storage and separation technologies. These cutting-edge applications demonstrate how traditional chemical building blocks like 6-Isopropoxy-1,3,5-triazine-2,4-diamine continue to find relevance in emerging technologies.

For researchers and manufacturers working with 6-Isopropoxy-1,3,5-triazine-2,4-diamine, staying informed about the latest synthetic methodologies and application developments is crucial. Regular consultation of scientific literature and patent databases can reveal new opportunities for utilizing this versatile compound. As chemical innovation continues to accelerate across multiple industries, 6-Isopropoxy-1,3,5-triazine-2,4-diamine (CAS 24860-40-0) remains a valuable tool in the chemist's arsenal, offering numerous possibilities for creating advanced materials and bioactive compounds that address contemporary technological and societal challenges.